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Compound of Interest

Compound Name: AnTPP

Cat. No.: B1216981

It is critical to note that the substance "AnTPP" is likely a typographical error for "ANPP," which
stands for 4-Anilino-N-phenethylpiperidine. ANPP is a precursor for the synthesis of fentanyl
and its analogs and is regulated as a DEA Schedule 1l controlled substance in the United
States.[1][2][3][4] This guide provides essential safety and logistical information for the proper
disposal of ANPP, ensuring the safety of laboratory personnel and compliance with regulatory

requirements.

Immediate Safety and Handling Precautions

Before handling ANPP, it is imperative to consult the Safety Data Sheet (SDS). Personal
protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety
glasses, should be worn at all times. All manipulations of ANPP should be conducted in a
certified chemical fume hood to avoid inhalation of any dust or aerosols.

Quantitative Data for ANPP

The following table summarizes key quantitative data for 4-Anilino-N-phenethylpiperidine.
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Property Value Reference
Chemical Formula C19H24aN:2 [11[5]16]
Molar Mass 280.41 g/mol [1]
CAS Number 21409-26-7 [1][5][6]
Appearance White to off-white crystalline 7]

solid
Solubility Soluble in organic solvents [7]
DEA Schedule I [1112]

Disposal Procedures for ANPP

As a DEA Schedule Il controlled substance, the disposal of ANPP is strictly regulated. The
primary goal is to render the substance "non-retrievable,” meaning it cannot be readily isolated
or repurposed.[8][9][10] The recommended and most compliant method of disposal is through a
licensed hazardous waste disposal company.

Experimental Protocol: Preparing ANPP Waste for
Disposal

This protocol outlines the steps for preparing solid and liquid ANPP waste for collection by a
certified hazardous waste contractor.

Materials:

Waste ANPP (solid or in solution)

Appropriate hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Chemical fume hood

Procedure:
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» Segregation: Do not mix ANPP waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

e Solid Waste:

o Carefully transfer any solid ANPP waste into a designated, leak-proof, and clearly labeled
hazardous waste container.

o Minimize the creation of dust.

e Liquid Waste:

o Transfer liquid waste containing ANPP into a designated, leak-proof, and shatter-resistant
hazardous waste container.

o Ensure the container is compatible with the solvent used.

e Labeling:

Label the hazardous waste container with the words "Hazardous Waste."

o

[¢]

Clearly indicate the contents, including "4-Anilino-N-phenethylpiperidine" and the solvent if
applicable.

[¢]

Include the approximate concentration and quantity.

[¢]

Add the appropriate hazard pictograms (e.g., toxicity).

[e]

Fill out all other information required on your institution's hazardous waste label.[2][11][12]
[13][14]

o Storage:

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
satellite accumulation area.

o Follow all institutional and regulatory guidelines for the storage of controlled substances.
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e Arranging for Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the ANPP
waste by a licensed hazardous waste contractor.

o Maintain all records of the disposal as required by the DEA and your institution.

Disposal Workflow and Decision-Making

The following diagrams illustrate the logical workflow for the proper disposal of ANPP.
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Caption: Workflow for the proper disposal of ANPP waste.

Signaling Pathway for Safe Disposal Decision-
Making

This diagram outlines the decision-making process for handling ANPP waste.
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ANPP Waste Identified
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Caption: Decision-making pathway for ANPP disposal.
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Chemical Neutralization Considerations

While there are general methods for neutralizing amines, such as using weak acids, these are
not recommended for ANPP waste due to its regulatory status.[15][16][17] Any chemical
treatment of a controlled substance with the intent to dispose of it must meet the DEA's "non-
retrievable” standard, which can be difficult to achieve and verify in a laboratory setting. The
safest and most compliant approach is to not attempt chemical neutralization and to dispose of
the unaltered ANPP waste through a licensed hazardous waste disposal service.

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of ANPP, protecting both themselves and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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